5-Bromo-3-(bromomethyl)pyridin-2-amine hydrobromide

• IUPAC Name: 5-bromo-3-(bromomethyl)pyridin-2-amine;hydrobromide
• InChI: InChI=1S/C6H6Br2N2.BrH/c7-2-4-1-5(8)3-10-6(4)9;/h1,3H,2H2,(H2,9,10);1H
• InChI Key: HWARTXMPXSZHGE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1CBr)N)Br.Br
• Molecular Formula: C6H7Br3N2
• Molecular Weight: 346.85 g/mol

Description

5-Bromo-3-(bromomethyl)pyridin-2-amine hydrobromide is a chemical compound with the CAS Number 335033-38-0. It has a molecular weight of 346.84500 and a molecular formula of C6H7Br3N2. It is typically available in powder form.

Molecular Structure Analysis

The molecular structure of 5-Bromo-3-(bromomethyl)pyridin-2-amine hydrobromide is represented by the SMILES string: C1=C(C=NC(=C1CBr)N)Br.Br. This indicates that the compound contains a pyridine ring with bromomethyl and amino substituents.

Scientific Research Applications

Synthesis and Chemical Applications

• Efficient Synthesis Methods: 5-Bromo-3-(bromomethyl)pyridin-2-amine hydrobromide and its derivatives serve as key intermediates in the synthesis of various compounds. Notably, an efficient synthesis method for 3-(bromomethyl)-5-methylpyridine hydrobromide, a close relative of the target compound, has been reported, emphasizing simplicity, efficiency, and environmental friendliness (Guo, Lu, & Wang, 2015).
• Polyelectrolyte Formation: The compound and its variants have been used to synthesize new hyperbranched polyelectrolytes, with studies detailing the reaction kinetics and structural investigations (Monmoton et al., 2008).

Applications in Organic Chemistry

• Amination Reactions: The compound has been used in selective amination reactions, showcasing its utility in organic synthesis to produce various aminopyridines with high yield and chemoselectivity (Ji, Li, & Bunnelle, 2003).
• Novel Pyridine Derivatives: A recent study described the use of a similar compound in a palladium-catalyzed Suzuki cross-coupling reaction, leading to the creation of novel pyridine derivatives. This research also delved into the quantum mechanical investigations and biological activities of these derivatives (Ahmad et al., 2017).
• Medicinal Chemistry: The compound's derivatives have been used as a three-dimensional molecular scaffold in medicinal chemistry, offering a promising route for the development of new therapeutic agents (Schmid, Schühle, & Austel, 2006).

Safety And Hazards

The compound is labeled with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335. These indicate that the compound may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods I

Procedure details

A suspension of 2-amino-5-bromo-3-(hydroxymethyl)pyridine hydrobromide (289 g, 1.02 mole) in 48% aqueous HBr (2.9 L) was heated at reflux for 12 hrs. Complete solution occurred during heating. The reaction mixture was cooled and a crystalline precipitate formed. This was filtered and washed with ethyl acetate and air dried to give the title compound (305 g, 86%).

Synthesis routes and methods II

Procedure details

A solution of 2-amino-5-bromo-3-hydroxymethylpyridine (5.00 g, 24.6 mmole), from Preparation 14(b), in 48% aqueous HBr (50 mL), was heated at reflux for 12 hrs. The reaction was concentrated and toluene was used to azeotrope the residual H2O. The resulting light brown solid was placed under high vacuum overnight and used directly.

Synthesis routes and methods III

Procedure details

A solution of 2-amino-5-bromo-3-(hydroxymethyl)pyridine (34.6 g, 170.0 mmol) in hydrobromic acid (48% in H2O, 93 mL) was stirred at reflux overnight. The reaction mixture was cooled to room temperature, the precipitated product filtered and washed with H2O (100 mL) and dried. The title product was obtained as a light yellow solid (36.1 g, 56%, py 96.5%).

Synthesis routes and methods IV

Procedure details

(2-Amino-5-bromo-pyridin-3-yl)-methanol (360 mg, 1.8 mmol) is dissolved in 1.0 mL of 48% HBr aqueous solution. The mixture is heated at 100° C. for 16 hrs. Then the majority of the water is removed in vacuo and toluene is added to remove the water left. The residue is concentrated to give the crude 5-bromo-3-bromomethyl-pyridin-2-ylamine hydrobromide which is used directly in the next step.

Synthesis routes and methods V

Procedure details

A solution of 2-amino-5-bromo-3-hydroxymethylpyridine (5.00 g, 24.6 mmole), from Preparation 14 (b), in 48% aqueous HBr (50 mL), was heated at reflux for 12 hrs. The reaction was concentrated and toluene was used to azeotrope the residual H2O. The resulting light brown solid was placed under high vacuum overnight and used directly.